Cas no 2104198-02-7 (4-Chloro-2-{2-oxa-6-azaspiro[3.3]heptan-6-yl}-1,3-thiazole-5-carbaldehyde)

• Product Name: 4-Chloro-2-{2-oxa-6-azaspiro[3.3]heptan-6-yl}-1,3-thiazole-5-carbaldehyde
• CAS No: 2104198-02-7
• MF: C₉H₉ClN₂O₂S
• MW: 244.697959661484
• CID: 5782275
• PubChem ID: 165742161
• Update Time: 2025-05-26

4-Chloro-2-{2-oxa-6-azaspiro[3.3]heptan-6-yl}-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-726060
• 2104198-02-7
• 4-chloro-2-{2-oxa-6-azaspiro[3.3]heptan-6-yl}-1,3-thiazole-5-carbaldehyde
• 4-Chloro-2-{2-oxa-6-azaspiro[3.3]heptan-6-yl}-1,3-thiazole-5-carbaldehyde

• Inchi： 1S/C9H9ClN2O2S/c10-7-6(1-13)15-8(11-7)12-2-9(3-12)4-14-5-9/h1H,2-5H2
• InChI Key： SUNOFCFDBXBLJF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)SC(=N1)N1CC2(COC2)C1

Computed Properties

• Exact Mass: 244.0073264g/mol
• Monoisotopic Mass: 244.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.7Ų

Additional information on 4-Chloro-2-{2-oxa-6-azaspiro[3.3]heptan-6-yl}-1,3-thiazole-5-carbaldehyde

Introduction to 4-Chloro-2-{2-oxa-6-azaspiro[3.3]heptan-6-yl}-1,3-thiazole-5-carbaldehyde (CAS No. 2104198-02-7)

The compound 4-Chloro-2-{2-oxa-6-azaspiro[3.3]heptan-6-yl}-1,3-thiazole-5-carbaldehyde (CAS No. 2104198-02-7) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel heterocyclic scaffolds with potential therapeutic applications. This compound, characterized by its intricate spirocyclic and azaspiro structure, has garnered attention due to its unique chemical properties and promising biological activities.

At the core of this molecule lies a thiazole core, a heterocyclic system widely recognized for its versatility in pharmaceutical development. Thiazole derivatives have long been investigated for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The introduction of a chloro substituent at the 4-position of the thiazole ring enhances the electrophilicity of the molecule, making it a valuable intermediate for further functionalization. This modification is particularly relevant in modern drug discovery, where electrophilic centers are often exploited to facilitate nucleophilic aromatic substitution reactions or to engage with biological targets.

The molecular architecture of 4-Chloro-2-{2-oxa-6-azaspiro[3.3]heptan-6-yl}-1,3-thiazole-5-carbaldehyde is further distinguished by the presence of a spirocyclic oxaoxaaza bridge, which introduces conformational rigidity and spatial constraints. This structural motif is not only chemically intriguing but also biologically relevant, as spirocyclic compounds have been shown to exhibit enhanced binding affinity and selectivity towards certain biological targets. The spirocyclic system in this compound is particularly noteworthy, as it combines an oxygen atom with an azaspiro framework, creating a unique three-membered ring system that may contribute to its pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of such complex molecules with greater precision. Studies suggest that the spiro[3.3]heptane moiety in this compound may play a crucial role in modulating interactions with biological targets, potentially leading to novel mechanisms of action. For instance, the rigid spirocyclic structure could stabilize key pharmacophoric residues, enhancing binding affinity while minimizing off-target effects.

Beyond its structural complexity, 4-Chloro-2-{2-oxa-6-azaspiro[3.3]heptan-6-yl}-1,3-thiazole-5-carbaldehyde has demonstrated promising biological activity in preliminary assays. The combination of the thiazole core, chloro substituent, and spirocyclic oxaoxaaza bridge creates a multifaceted scaffold that can interact with various biological pathways. Notably, preclinical studies have indicated potential efficacy against certain types of cancer cell lines, suggesting that this compound may serve as a lead structure for further development into an anticancer therapeutic agent.

The synthesis of this compound represents a significant challenge due to its intricate connectivity and the need for precise stereocontrol at multiple centers. However, recent methodological advances in organic synthesis have made it feasible to construct such complex molecules with high fidelity. Techniques such as transition-metal-catalyzed cross-coupling reactions and intramolecular cyclizations have been instrumental in assembling the key structural features of this compound efficiently.

In addition to its potential therapeutic applications, 4-Chloro-2-{2-oxa-6-azaspiro[3.3]heptan-6-yl}-1,3-thiazole-5-carbaldehyde has also attracted interest from the chemical biology community for its mechanistic insights into heterocyclic chemistry and spirocyclic systems. Understanding how this compound interacts with biological targets at a molecular level can provide valuable insights into drug design principles and may inspire new strategies for developing next-generation therapeutics.

The future development of this compound will likely involve further optimization of its pharmacokinetic properties and exploration of its potential in clinical settings. As computational tools continue to improve and high-throughput screening methods become more efficient, researchers will be better positioned to assess the therapeutic potential of molecules like 4-Chloro-2-{2-oxa-6-azaspiro[3.3]heptan-6-y1}-1,3-thiazole -5-carbaldehyde (CAS No. 2104198 -02 -7) with greater speed and accuracy.

In conclusion,4-Chloro -2-{2 -oxa -6 -azaspiro [ 3 . 3 ] heptan -6 -y l } -1 , 3 -th i az ole -5 -car bal de hyde ( CAS No . 2104198 -02 -7 ) stands as a testament to the ingenuity and innovation inherent in modern medicinal chemistry . Its unique structural features , combined with promising biological activity , make it a compelling candidate for further investigation . As research in this area continues to evolve , it is likely that compounds like this will play an increasingly important role in the discovery and development of novel therapeutics.